
An In-depth Technical Guide to 2-
Cyclopropylacetaldehyde: Chemical Properties

and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Cyclopropylacetaldehyde

Cat. No.: B049383 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of novel chemical entities is paramount. This technical guide provides a detailed

overview of the chemical properties and structure of 2-cyclopropylacetaldehyde, a versatile

bifunctional synthetic intermediate.[1] This document summarizes its key physicochemical

characteristics, structural identifiers, and provides a generalized workflow for its synthesis and

characterization, addressing the current limitations in publicly available experimental data.

Core Chemical and Physical Properties
2-Cyclopropylacetaldehyde, with the CAS number 56105-19-2, is a cyclopropane derivative

that has garnered attention for its potential applications in medicinal chemistry and organic

synthesis.[1][2] Its structure, which includes a reactive aldehyde group adjacent to a strained

cyclopropyl ring, makes it a valuable building block for creating more complex molecules.[1]

The aldehyde functional group can act as an electrophile in reactions like aldol additions and

reductive aminations.[1] The cyclopropane ring can undergo ring-opening reactions or serve as

a conformationally restricted bioisostere.[1]

The quantitative physicochemical properties of 2-cyclopropylacetaldehyde are summarized in

the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C5H8O [1][3][4][5][6][7]

Molecular Weight 84.12 g/mol [1][2][3]

Boiling Point 105-106 °C [4]

Density 0.954 ± 0.06 g/cm³ (at 20°C) [4]

Flash Point 7.7 ± 7.8 °C [4]

LogP 0.98540 [4]

PSA (Polar Surface Area) 17.07000 [4]

Exact Mass 84.05750 Da [4]

Chemical Structure and Identifiers
The structural identity of 2-cyclopropylacetaldehyde is well-defined by various chemical

notation systems. These identifiers are crucial for unambiguous documentation and database

searches.

Identifier String Source

IUPAC Name 2-cyclopropylacetaldehyde [2]

SMILES O=CCC1CC1 [3][4][5]

InChI
InChI=1S/C5H8O/c6-4-3-5-1-

2-5/h4-5H,1-3H2
[5]

InChIKey
TUHIBIVYQLRGME-

UHFFFAOYSA-N
[1][4][5]

Generalized Experimental Workflow
While specific, detailed experimental protocols for the synthesis and analysis of 2-
cyclopropylacetaldehyde are not readily available in the public domain, a general logical
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workflow for the preparation and characterization of such a compound can be outlined. This

serves as a foundational guide for researchers undertaking its synthesis.

Starting Materials Chemical Synthesis
(e.g., Oxidation of 2-cyclopropylethanol)

Reactants Reaction Work-up
(Quenching, Extraction)

Crude Product Purification
(e.g., Distillation, Chromatography)

Extracted Product Structural Characterization
(NMR, IR, MS)

Purified Product Pure 2-CyclopropylacetaldehydeVerified Structure

Click to download full resolution via product page

A generalized workflow for the synthesis and characterization of a chemical compound.

Due to the limited availability of public experimental spectroscopic data for 2-
cyclopropylacetaldehyde, researchers often rely on predicted data and comparisons with

analogous compounds for structural verification.[8][9] The primary analytical techniques for

characterization would include Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C),

Infrared (IR) spectroscopy, and Mass Spectrometry (MS).[8]

Safety and Handling
According to aggregated GHS information, 2-cyclopropylacetaldehyde is considered harmful

if swallowed and causes serious eye damage.[2] Appropriate personal protective equipment

(PPE), including safety goggles and gloves, should be used when handling this compound. It

should be stored in an inert atmosphere, preferably in a freezer at under -20°C.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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